Cas no 74038-94-1 (1H-Indole-3-aceticacid, 5,7-dimethyl-)

• Product Name: 1H-Indole-3-aceticacid, 5,7-dimethyl-
• CAS No: 74038-94-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 567835
• PubChem ID: 52897
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 5,7-dimethyl-
• 1H-Indole-3-aceticacid,5,7-dimethyl-(9CI)
• 2-(5,7-dimethyl-1H-indol-3-yl)acetic acid
• 1H-Indole-3-acetic acid,7-dimethyl
• 3-INDOLEACETIC ACID,5,7-DIMETHYL
• 5,7-Dimethyl-3-indoleacetic acid
• BRN 0396819
• 74038-94-1
• NSC 22867
• 1H-Indole-3-acetic acid, 5,7-dimethyl-
• DTXSID60224907
• INDOLE-3-ACETIC ACID, 5,7-DIMETHYL-
• 1H-Indole-3-acetic acid,7-dimethyl-
• UNII-3345D2HUV0
• NSC22867
• NSC-22867
• 3-INDOLEACETIC ACID, 5,7-DIMETHYL-
• 3345D2HUV0

• Inchi： 1S/C12H13NO2/c1-7-3-8(2)12-10(4-7)9(6-13-12)5-11(14)15/h3-4,6,13H,5H2,1-2H3,(H,14,15)
• InChI Key： XJCBMZMISBSKFP-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C(C)=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.653
• PSA: 53.09000
• LogP: 2.41180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives